Cas no 234444-83-8 (1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-)

1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]- structure
234444-83-8 structure
Product Name:1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-
CAS No:234444-83-8
MF:C5H8N2OS
MW:144.194819450378
CID:245400
PubChem ID:3009058
Update Time:2025-04-19

1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-
    • 1H-Imidazole,1-methyl-2-[(S)-methylsulfinyl]-(9CI)
    • SCHEMBL17481702
    • 234444-83-8
    • 1H-Imidazole, 1-methyl-2-(methylsulfinyl)-
    • 1-methyl-2-methylsulfinyl-imidazole
    • 1-methyl-2-(methylsulphinyl)imidazole
    • (S)-1-Methyl-2-(methylsulfinyl)-1H-imidazole
    • Inchi: 1S/C5H8N2OS/c1-7-4-3-6-5(7)9(2)8/h3-4H,1-2H3
    • InChI Key: SYZHBDIUGGHYNU-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NC=CN1C)=O

Computed Properties

  • Exact Mass: 144.03584
  • Monoisotopic Mass: 144.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.1A^2
  • XLogP3: -0.5

Experimental Properties

  • PSA: 34.89
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